N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-(2-ethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H30N2O3S/c1-3-20-10-6-7-11-22(20)25(18-23(26)24-16-8-4-5-9-17-24)29(27,28)21-14-12-19(2)13-15-21/h6-7,10-15H,3-5,8-9,16-18H2,1-2H3
• InChI Key: WUUCZNBWYNMIHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(CC(=O)N2CCCCCC2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide, also known as AZOB, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that exhibits potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes.

Mechanism of Action

The mechanism of action of N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide involves the inhibition of carbonic anhydrase enzymes, which catalyze the reversible hydration of carbon dioxide to bicarbonate ion and proton. By inhibiting carbonic anhydrase, this compound can disrupt the acid-base balance and reduce the production of bicarbonate ion, leading to a decrease in the secretion of fluids and a reduction in bone resorption.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase enzymes, the reduction of fluid secretion, and the suppression of bone resorption. It has also been reported to exhibit anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide in lab experiments include its potent inhibitory activity against carbonic anhydrase enzymes, its ability to disrupt the acid-base balance and reduce fluid secretion, and its anti-inflammatory and analgesic effects. However, the limitations of using this compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the research and development of N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of diseases such as osteoporosis, glaucoma, and cancer. Another direction is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of this compound. Additionally, the use of this compound as a tool for studying the physiological and biochemical functions of carbonic anhydrase enzymes could also be explored.

Scientific Research Applications

N-(2-Azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in the regulation of acid-base balance, fluid secretion, and bone resorption.